Cas no 1361602-17-6 (4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361602-17-6
• MF: C₁₂H₃Cl₅FI
• MW: 470.320094347
• CID: 4995372
• Update Time: 2025-06-13

4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C12H3Cl5FI/c13-8-7(4-1-2-5(18)6(19)3-4)9(14)11(16)12(17)10(8)15/h1-3H
• InChI Key： CCFISZXNDDVZBJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 305
• XLogP3: 7.4
• Topological Polar Surface Area: 0

Additional information on 4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl

Comprehensive Analysis of 4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361602-17-6)

The compound 4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361602-17-6) is a halogenated biphenyl derivative that has garnered significant attention in scientific research due to its unique structural properties and potential applications. This polyhalogenated biphenyl is characterized by the presence of fluorine, iodine, and chlorine atoms, which contribute to its distinct chemical behavior. Researchers are increasingly interested in this compound for its role in environmental chemistry, material science, and pharmaceutical intermediates.

One of the most frequently searched questions about 4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl is its synthesis method and reactivity. The compound is typically synthesized through cross-coupling reactions, leveraging the reactivity of its halogen substituents. Its fluorine and iodine groups make it a valuable candidate for further functionalization, which is a hot topic in organic synthesis. Additionally, its chlorine atoms enhance its stability, making it suitable for long-term studies.

In the context of environmental persistence, 4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl has been studied for its degradation pathways. Unlike some polyhalogenated compounds, this molecule exhibits moderate resistance to biodegradation, which raises questions about its ecological impact. Recent studies have explored its interaction with microbial communities and soil matrices, aligning with the growing public interest in sustainable chemistry and green alternatives.

Another area of interest is the compound's potential in advanced materials. Due to its halogen-rich structure, it has been investigated as a precursor for liquid crystals and conductive polymers. This aligns with the surge in searches for innovative materials and nanotechnology applications. Researchers are particularly intrigued by its ability to form self-assembled monolayers, which could revolutionize surface engineering.

From a toxicological perspective, 4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl has been evaluated for its bioaccumulation potential. While it is not classified as a high-risk compound, its halogenated biphenyl backbone warrants careful handling in laboratory settings. This resonates with the increasing demand for safe laboratory practices and chemical risk assessment tools, which are trending topics in academic and industrial circles.

The compound's spectroscopic properties are also a focal point for researchers. Its NMR and mass spectrometry profiles are well-documented, making it a useful reference in analytical chemistry. This is particularly relevant given the rise in searches for spectral databases and compound identification techniques. The presence of both fluorine and iodine atoms provides unique signals that aid in structural elucidation.

In summary, 4'-Fluoro-3'-iodo-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361602-17-6) is a multifaceted compound with applications spanning environmental science, material innovation, and chemical synthesis. Its unique halogenated structure and reactivity make it a subject of ongoing research, addressing contemporary questions in sustainability and technology. As interest in specialty chemicals grows, this compound is poised to remain a key player in scientific advancements.